![molecular formula C13H24N4OS B7589780 3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine](/img/structure/B7589780.png)
3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine is a compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiadiazole derivatives, which have shown promising results in various biological activities.
Mechanism of Action
The exact mechanism of action of 3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine is not fully understood. However, it is believed that the compound exerts its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory activity, 3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine has also been studied for its potential effects on other biological processes. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, as well as reduce the levels of oxidative stress markers in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine in lab experiments is its relatively simple synthesis method. However, one of the limitations is the lack of information on its toxicity and pharmacokinetics, which may limit its potential use in clinical settings.
Future Directions
There are several potential future directions for research on 3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is its use in combination with other compounds for the treatment of cancer. Further studies are also needed to investigate its toxicity and pharmacokinetics in order to determine its safety and efficacy in clinical settings.
Synthesis Methods
The synthesis of 3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine can be achieved through a multi-step process. The starting material is 2-chloro-N-(1-morpholin-4-ylpropan-2-yl)acetamide, which is reacted with sodium azide to form 2-azido-N-(1-morpholin-4-ylpropan-2-yl)acetamide. This intermediate is then reacted with tert-butyl isocyanate to form 3-tert-butyl-1,2,4-thiadiazol-5-amine. Finally, the product is treated with hydrogen chloride gas in the presence of morpholine to obtain the desired compound.
Scientific Research Applications
3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine has been studied for its potential therapeutic properties in various scientific research fields. One of the main areas of interest is its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce the levels of inflammatory markers in animal models.
properties
IUPAC Name |
3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N4OS/c1-10(9-17-5-7-18-8-6-17)14-12-15-11(16-19-12)13(2,3)4/h10H,5-9H2,1-4H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOGPGAZCCBRVNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCOCC1)NC2=NC(=NS2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-tert-butyl-N-(1-morpholin-4-ylpropan-2-yl)-1,2,4-thiadiazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.